Cas no 1960431-11-1 (2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol)

• Product Name: 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol
• CAS No: 1960431-11-1
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• CID: 5276368
• Update Time: 2025-05-30

2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-benzhydryl-5-oxa-2-azaspiro[3.5]nonan-8-ol
• 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol

• Inchi： 1S/C20H23NO2/c22-18-11-12-23-20(13-18)14-21(15-20)19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18-19,22H,11-15H2
• InChI Key： SUJSQCUCHFJMBR-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)CCO2)CN1C(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol

2-(Diphenylmethyl)-5-Oxa-2-Azaspiro[3.5]Nonan-8-Ol: A Comprehensive Overview

The compound with CAS No. 1960431-11-1, known as 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique spirocyclic structure, which combines a five-membered and a six-membered ring system, along with functional groups that confer versatile chemical properties.

The spiro[3.5]nonane core of this molecule serves as a rigid scaffold, enabling the attachment of various substituents. The diphenylmethyl group at position 2 introduces significant steric bulk and aromaticity, while the hydroxyl group at position 8 imparts hydrophilic properties. This combination of structural features makes the compound highly amenable to further functionalization and modification, opening up avenues for its application in drug design and advanced materials.

Recent studies have highlighted the potential of 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol as a precursor for bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a chiral building block has also been leveraged in asymmetric synthesis, demonstrating its utility in constructing complex molecular architectures.

In terms of synthesis, the preparation of 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol involves a multi-step process that typically begins with the formation of the spirocyclic core. Key steps include cyclization reactions, nucleophilic substitutions, and oxidation/reduction processes to install the desired functional groups. The optimization of these steps has been a focus of recent research efforts, with advancements in catalytic methods and green chemistry significantly improving yields and reducing environmental impact.

The application of this compound extends beyond pharmaceuticals. Its unique structural properties make it an attractive candidate for use in polymer science and nanotechnology. For instance, derivatives of 2-(diphenylmethyl)-5-oxa-2-azaspiro[3.5]nonan-8-ol have been investigated as potential building blocks for self-assembling materials and stimuli-responsive polymers.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its three-dimensional structure, stereochemistry, and intermolecular interactions, further enhancing our understanding of its chemical behavior.

In conclusion, 2-(diphenylmethyl)-5 oxaspiro nonan 8 ol stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug discovery, materials science, and beyond.